A Technical Guide to the Spectroscopic Characterization of 10H-Quindoline-3,8-diamine
A Technical Guide to the Spectroscopic Characterization of 10H-Quindoline-3,8-diamine
This document provides an in-depth technical guide to the spectroscopic characterization of the heterocyclic compound 10H-Quindoline-3,8-diamine, also known as 10H-indolo[3,2-b]quinoline-3,8-diamine. Designed for researchers, chemists, and professionals in drug development, this guide outlines the principles, methodologies, and expected spectral data for confirming the structure and purity of this molecule using Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy.
While extensive experimental data for this specific molecule is not widely published, this guide synthesizes foundational spectroscopic principles and data from analogous structures to provide a robust predictive framework for its characterization. This approach ensures that researchers can effectively anticipate, acquire, and interpret the necessary analytical data.
The 10H-Quindoline-3,8-diamine Scaffold: A Structural Overview
10H-Quindoline-3,8-diamine is a polycyclic aromatic amine built upon a fused five-ring system. This core structure, an indoloquinoline, is a known scaffold in medicinal chemistry. The presence of two primary amine groups (-NH₂) and a secondary amine within the indole ring system dictates its chemical properties, including its basicity, polarity, and potential for hydrogen bonding. These features are critical in determining the appropriate analytical methodologies and are the primary reporters in its spectroscopic signature.
A clear understanding of the molecular structure is paramount for interpreting spectroscopic data. The diagram below illustrates the 10H-Quindoline-3,8-diamine structure with a systematic numbering convention that will be used for the assignment of NMR signals.
Caption: Proposed ESI-MS/MS fragmentation pathway.
The initial loss of ammonia (-17 Da) from one of the amine groups is a common fragmentation pattern for protonated primary amines. Subsequent fragmentation could involve the loss of HCN (-27 Da) from the heterocyclic core, providing further evidence for the quinoline or indole substructures.
Infrared (IR) Spectroscopy
IR spectroscopy is a powerful, non-destructive technique for identifying the functional groups present in a molecule. The spectrum of 10H-Quindoline-3,8-diamine is expected to be dominated by absorptions from its N-H and aromatic C-H bonds, as well as the vibrations of the fused aromatic ring system.
Experimental Protocol (ATR or KBr Pellet)
-
Sample Preparation:
-
Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal. This is the simplest method.
-
KBr Pellet: Grind 1-2 mg of the sample with ~100 mg of dry potassium bromide (KBr). Press the mixture into a thin, transparent pellet using a hydraulic press.
-
-
Data Acquisition: Collect the spectrum, typically over a range of 4000 to 400 cm⁻¹. A background spectrum of the empty ATR crystal or a pure KBr pellet should be acquired and subtracted.
Expected IR Absorption Bands
The following table details the predicted characteristic IR absorption bands based on known frequencies for similar functional groups. [1]
| Wavenumber (cm⁻¹) | Intensity | Vibration Type | Functional Group |
|---|---|---|---|
| 3450 - 3300 | Medium-Strong | N-H Stretch (asymmetric & symmetric) | Primary Amine (-NH₂) |
| 3350 - 3250 | Medium | N-H Stretch | Indole N-H |
| 3100 - 3000 | Medium-Weak | C-H Stretch | Aromatic C-H |
| 1650 - 1550 | Strong | N-H Bend (Scissoring) | Primary Amine (-NH₂) |
| 1620 - 1450 | Medium-Strong | C=C and C=N Stretch | Aromatic Rings |
| 1350 - 1250 | Strong | C-N Stretch | Aromatic Amine |
| 900 - 675 | Strong | C-H Out-of-Plane Bending | Aromatic C-H |
Table 2: Predicted characteristic IR absorptions for 10H-Quindoline-3,8-diamine.
Interpretation
The most telling region of the IR spectrum will be >3000 cm⁻¹. The presence of multiple sharp peaks between 3450 and 3250 cm⁻¹ is a definitive indicator of the primary amine and indole N-H groups. The "fingerprint region" (<1500 cm⁻¹) will contain a complex pattern of absorptions characteristic of the entire molecular skeleton, including strong C-N stretching and aromatic C-H out-of-plane bending vibrations, which can confirm the substitution pattern of the aromatic rings.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule. ¹H NMR provides information on the chemical environment and connectivity of hydrogen atoms, while ¹³C NMR probes the carbon skeleton.
Experimental Protocol (¹H and ¹³C NMR)
-
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice as it effectively dissolves polar compounds and its residual solvent peak does not typically obscure key signals. Furthermore, N-H protons are less likely to undergo rapid exchange in DMSO-d₆, allowing for their observation.
-
Instrumentation: Acquire spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).
-
¹H NMR Acquisition: Use a standard pulse sequence. A relaxation delay (d1) of at least 5 seconds is recommended for accurate integration.
-
¹³C NMR Acquisition: Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain a spectrum where each unique carbon appears as a singlet. A sufficient number of scans will be required due to the lower natural abundance of ¹³C.
-
2D NMR (Optional but Recommended): Techniques like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) are invaluable for definitively assigning proton and carbon signals, especially in complex aromatic systems.
Predicted ¹H NMR Spectrum (in DMSO-d₆)
The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the amine protons, and the indole N-H proton. The chemical shifts are influenced by the electron-donating amino groups and the anisotropic effects of the fused rings.
| Proton(s) (by position) | Predicted δ (ppm) | Multiplicity | Integration | Notes |
| H-10 (Indole NH) | 11.0 - 12.0 | broad singlet | 1H | Acidic proton, position can vary. |
| Aromatic Protons | 6.5 - 8.5 | doublet, triplet, singlet | 6H | A complex region requiring 2D NMR for full assignment. Protons adjacent to NH₂ will be shifted upfield. |
| NH₂ (at C3 & C8) | 5.0 - 6.0 | broad singlet | 4H | Signal may be broad due to quadrupole effects and exchange. |
Table 3: Predicted ¹H NMR chemical shifts for 10H-Quindoline-3,8-diamine.
Predicted ¹³C NMR Spectrum (in DMSO-d₆)
The proton-decoupled ¹³C NMR spectrum will show 15 distinct signals, assuming no accidental overlap. The carbons directly attached to nitrogen atoms will be significantly affected.
| Carbon(s) (by position) | Predicted δ (ppm) | Notes |
| C3, C8 | 140 - 150 | Carbons bearing the -NH₂ groups, shifted downfield. |
| Quaternary Carbons | 110 - 145 | Includes ring-junction carbons (C4a, C4b, C5a, C9a, C11a, C11b). |
| Aromatic CH Carbons | 95 - 130 | Carbons ortho and para to the -NH₂ groups will be shifted upfield. |
Table 4: Predicted ¹³C NMR chemical shifts for 10H-Quindoline-3,8-diamine.
Interpretation Workflow
Caption: Logical workflow for NMR-based structure elucidation.
Conclusion
The structural confirmation of 10H-Quindoline-3,8-diamine relies on a synergistic application of modern spectroscopic techniques. Mass spectrometry provides definitive molecular weight information. Infrared spectroscopy confirms the presence of key amine and aromatic functional groups. Finally, a detailed analysis of 1D and 2D NMR spectra allows for the complete and unambiguous assignment of the proton and carbon skeletons. This guide provides a predictive and methodological framework that will enable scientists to confidently characterize this important heterocyclic compound, ensuring its identity and purity for applications in research and development.
References
- Pavia, D.L., Lampman, G.M., Kriz, G.S., & Vyvyan, J.R. (2014). Introduction to Spectroscopy. Cengage Learning.
- Silverstein, R.M., Webster, F.X., Kiemle, D.J., & Bryce, D.L. (2016). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
-
Akbay, N., et al. (2013). Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. Russian Journal of Organic Chemistry, 49, 1038–1047. [Link]
